3-benzyl-7-[(3-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one

• IUPAC Name: 3-benzyl-7-[(3-methoxyphenyl)methoxy]-4-methylchromen-2-one
• InChI: InChI=1S/C25H22O4/c1-17-22-12-11-21(28-16-19-9-6-10-20(13-19)27-2)15-24(22)29-25(26)23(17)14-18-7-4-3-5-8-18/h3-13,15H,14,16H2,1-2H3
• InChI Key: VCWJELXWRWOSTM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)OC2=C1C=CC(=C2)OCC3=CC(=CC=C3)OC)CC4=CC=CC=C4
• Molecular Formula: C25H22O4
• Molecular Weight: 386.4 g/mol

Description

3-Benzyl-7-[(3-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one is a synthetic coumarin derivative characterized by a chromen-2-one core substituted with a benzyl group at position 3, a methyl group at position 4, and a 3-methoxybenzyl ether at position 7. The compound’s structural complexity confers distinct physicochemical and biological properties, making it a subject of interest in medicinal chemistry and drug discovery. Its synthesis typically involves etherification and condensation reactions, with substituents introduced via nucleophilic substitution or alkylation steps .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-benzyl-7-[(3-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one can be achieved through several synthetic routes. One common method involves the use of Suzuki–Miyaura coupling, a widely-applied transition metal-catalyzed carbon–carbon bond-forming reaction. This reaction typically employs palladium catalysts and boron reagents under mild and functional group-tolerant conditions .

Industrial Production Methods

Industrial production methods for this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The use of continuous flow reactors and automated systems can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

3-benzyl-7-[(3-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding quinones or other oxidized derivatives.

Reduction: Reduction reactions can convert the compound into its reduced forms, such as dihydro derivatives.

Substitution: The compound can undergo nucleophilic or electrophilic substitution reactions, leading to the formation of various substituted derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

Reduction: Reducing agents such as sodium borohydride (NaBH4) and lithium aluminum hydride (LiAlH4) are commonly used.

Substitution: Reagents such as halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are often employed.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield quinones, while substitution reactions can produce a variety of substituted chromen-2-one derivatives.

Scientific Research Applications

3-benzyl-7-[(3-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one has several scientific research applications, including:

Chemistry: The compound is used as a building block in organic synthesis and as a ligand in coordination chemistry.

Biology: It is studied for its potential biological activities, such as antimicrobial, antioxidant, and anticancer properties.

Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a drug candidate for various diseases.

Industry: The compound is used in the development of new materials, such as polymers and dyes, and as an intermediate in the synthesis of other valuable compounds.

Mechanism of Action

The mechanism of action of 3-benzyl-7-[(3-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one involves its interaction with specific molecular targets and pathways. The compound may exert its effects through:

Enzyme Inhibition: It can inhibit the activity of certain enzymes, leading to altered biochemical pathways.

Receptor Binding: The compound may bind to specific receptors, modulating their activity and downstream signaling pathways.

Reactive Oxygen Species (ROS) Scavenging: It may act as an antioxidant by scavenging ROS and protecting cells from oxidative damage.

Comparison with Similar Compounds

Structural and Functional Comparison with Analogous Compounds

Substituent Variations and Their Impact

The biological and chemical profiles of coumarin derivatives are highly sensitive to substituent modifications. Below is a comparative analysis of key analogs:

Table 1: Substituent Variations and Properties of Selected Coumarin Derivatives

Compound Name	Position 3	Position 4	Position 7 Substituent	Key Properties
Target Compound	Benzyl	Methyl	3-Methoxybenzyloxy	Moderate solubility; anti-inflammatory potential; enhanced metabolic stability
3-Benzyl-6,7-dihydroxy-4-methyl-2H-chromen-2-one	Benzyl	Methyl	6,7-Dihydroxy	High solubility (polar groups); antioxidant activity
3-Ethyl-7-hydroxy-4-methyl-2H-chromen-2-one	Ethyl	Methyl	Hydroxy	Reduced lipophilicity; altered receptor binding
7-[(4-Chlorobenzyl)oxy]-6-ethyl-4-phenyl-2H-chromen-2-one	-	Phenyl	4-Chlorobenzyloxy	High lipophilicity; antimicrobial activity
3-Acetyl-7-methyl-2H-chromen-2-one	Acetyl	-	Methyl	Enhanced electrophilicity; reactivity in Michael additions

Key Structural Differences and Implications

Ethyl or acetyl substituents (e.g., 3-ethyl or 3-acetyl analogs) reduce steric bulk, which may alter binding to hydrophobic enzyme pockets .

Position 7 Substitution: The 3-methoxybenzyloxy group balances electron-donating (methoxy) and lipophilic (benzyl) effects, favoring metabolic stability over hydroxy-substituted analogs (e.g., 7-hydroxy derivatives), which are prone to glucuronidation .

Position 4 Methyl Group: The methyl group at position 4 is conserved in many analogs, contributing to structural rigidity and modulating electron density on the chromenone ring .

Anti-Inflammatory and Antimicrobial Potential

• The target compound’s 3-methoxybenzyloxy group may interact with NF-κB or COX-2 pathways, akin to umbelliferone derivatives with anti-inflammatory activity .
• Compared to chlorobenzyloxy analogs (e.g., ), the methoxy group’s electron-donating nature could reduce oxidative stress, enhancing therapeutic safety .

Solubility and Bioavailability

• Hydroxy-substituted analogs (e.g., 7-hydroxy-4-methylcoumarin) exhibit higher solubility but lower metabolic stability due to rapid Phase II conjugation .
• The target compound’s methoxybenzyl ether likely improves oral bioavailability compared to bromo- or chloro-substituted derivatives, which face challenges in absorption .

Q & A

Q. What are the established synthetic routes for 3-benzyl-7-[(3-methoxybenzyl)oxy]-4-methyl-2H-chromen-2-one, and what reaction conditions are critical for yield optimization?

The synthesis typically involves multi-step alkylation and coupling reactions. A common approach includes:

• Step 1 : Formation of the chromenone core via Pechmann condensation using substituted resorcinol derivatives and β-ketoesters under acidic conditions (e.g., sulfuric acid or Eaton’s reagent) .
• Step 2 : Introduction of the 3-methoxybenzyloxy group via nucleophilic substitution, employing 3-methoxybenzyl chloride/bromide and a base (e.g., K₂CO₃) in anhydrous DMF at 60–80°C .
• Step 3 : Benzylation at the 3-position using benzyl halides, optimized under inert atmosphere (N₂/Ar) to prevent oxidation .
  Critical Parameters : Temperature control during condensation (60–70°C), stoichiometric excess of alkylating agents (1.2–1.5 eq), and use of molecular sieves to scavenge water .

Q. How can researchers characterize the structural purity of this compound, and what analytical techniques are most reliable?

• X-ray Crystallography : For definitive structural confirmation, single-crystal X-ray diffraction using SHELX software (e.g., SHELXL for refinement) is recommended. This method resolves substituent positioning and confirms stereochemistry .
• Spectroscopy :
  • NMR : ¹H/¹³C NMR (DMSO-d₆/CDCl₃) to verify substitution patterns (e.g., methoxy protons at δ 3.7–3.9 ppm, chromenone carbonyl at δ 160–165 ppm) .
  • HRMS : High-resolution mass spectrometry (ESI/TOF) to confirm molecular ion peaks (e.g., [M+H]⁺ expected at m/z ~430) .
• HPLC : Reverse-phase C18 columns (MeCN/H₂O gradient) to assess purity (>95%) and detect byproducts .

Q. What preliminary biological activities have been reported for structurally analogous chromenones, and how might these inform research on this compound?

• MAO-B Inhibition : Analogues like 7-[(3-chlorobenzyl)oxy]coumarins exhibit nanomolar MAO-B inhibition (IC₅₀ ~5–20 nM) with high selectivity (SI > 400), suggesting potential neuroprotective applications .
• Anti-inflammatory Activity : Substituted coumarins reduce pro-inflammatory cytokines (e.g., TNF-α, IL-6) via NF-κB pathway modulation, linked to the methoxybenzyl moiety .
• Anticancer Potential : Chromenones with similar substituents (e.g., 4-methyl, benzyl groups) show cytotoxic effects in cholangiocarcinoma models through apoptosis induction .

Advanced Research Questions

Q. How can researchers resolve contradictions in spectral data (e.g., unexpected NMR shifts) during structural elucidation?

• Variable Temperature NMR : To detect dynamic effects (e.g., rotamers) causing split peaks. For example, flexible methoxybenzyl groups may exhibit conformational exchange broadening at room temperature .
• 2D Experiments : Utilize HSQC and HMBC to assign ambiguous protons/carbons. For instance, HMBC correlations between the chromenone carbonyl (δ 160–165 ppm) and adjacent methyl/benzyl protons clarify substitution patterns .
• Computational Modeling : Compare experimental NMR shifts with DFT-calculated values (e.g., Gaussian 09/B3LYP/6-31G**) to identify discrepancies from solvent effects or tautomerism .

Q. What computational strategies are effective in predicting the compound’s binding affinity for targets like MAO-B or inflammatory enzymes?

• Molecular Docking : Use AutoDock Vina or Schrödinger Glide to model interactions. For MAO-B, the 3-methoxybenzyl group may occupy the substrate cavity, while the chromenone core aligns with flavin adenine dinucleotide (FAD) .
• MD Simulations : GROMACS/AMBER for 100-ns trajectories to assess binding stability. Key metrics include RMSD (<2 Å) and hydrogen bond occupancy (>70% with active-site residues like Tyr 435) .
• QSAR Models : Train models using descriptors (e.g., logP, polar surface area) from analogues to predict bioactivity. Substituent electronegativity (e.g., Cl vs. OCH₃) correlates with MAO-B selectivity .

Q. How can researchers optimize reaction yields when scaling up synthesis, and what pitfalls should be avoided?

• Flow Chemistry : Continuous flow reactors minimize side reactions (e.g., hydrolysis of benzyl halides) and improve heat transfer during exothermic steps .
• Catalyst Screening : Test Pd/C or Ni catalysts for deprotection steps to avoid over-reduction of the chromenone ring .
• Byproduct Mitigation : Monitor for diaryl ether formation (from competing Ullmann coupling) by adjusting base strength (e.g., Cs₂CO₃ instead of K₂CO₃) .

Q. What experimental designs are recommended for structure-activity relationship (SAR) studies targeting MAO-B inhibition?

• Analog Library Synthesis : Vary substituents at positions 3 (benzyl), 7 (alkoxy), and 4 (methyl) to assess steric/electronic effects .
• Enzyme Assays : Use recombinant human MAO-B (Sigma) with kynuramine as substrate; measure fluorescence (λₑₓ 310 nm, λₑₘ 400 nm) for IC₅₀ determination .
• Selectivity Profiling : Test against MAO-A and cytochrome P450 isoforms (e.g., CYP3A4) to rule off-target effects .

Data Contradiction Analysis

Q. How should researchers interpret conflicting reports on the cytotoxicity of structurally similar chromenones?

• Cell Line Variability : Differences in IC₅₀ values (e.g., HepG2 vs. HCT116) may arise from varying expression of detoxification enzymes (e.g., GSTs). Validate using ≥3 cell lines .
• Solubility Artifacts : Poor aqueous solubility (logP ~3.5) can lead to false negatives. Use DMSO stocks (<0.1% final) and confirm dissolution via dynamic light scattering .
• Metabolic Activation : Some compounds require CYP-mediated activation. Perform assays in hepatocyte co-cultures to assess prodrug potential .